![molecular formula C25H20FN3O B2739395 5-(3-fluorobenzyl)-8-methoxy-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline CAS No. 902278-18-6](/img/structure/B2739395.png)
5-(3-fluorobenzyl)-8-methoxy-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3-fluorobenzyl)-8-methoxy-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline is a chemical compound that has shown promising results in various scientific research studies. It is a heterocyclic compound that belongs to the pyrazoloquinoline family. This compound has been synthesized using various methods and has been studied for its mechanism of action, physiological effects, and potential applications in various scientific fields.
Scientific Research Applications
- Researchers have explored the antibacterial and antifungal properties of derivatives obtained from the reaction of 4-amino-5-(3-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione with various benzaldehydes .
- Notably, some of these compounds exhibited moderate antifungal activity against Candida spp., with the highest activity observed against C. albicans by a specific compound (RO4) containing a 4-methoxyphenyl moiety .
- Molecular docking studies were conducted to understand the mechanism of action against bacterial and fungal targets, including topoisomerase IV, D-Alanyl-D-Alanine Ligase, and dihydrofolate reductase .
- The pyrazole ring, which is part of this compound, is associated with anti-inflammatory and analgesic effects .
- The design and synthesis of triple-acting PPARα, -γ, and -δ agonists have been explored using related pyrazole derivatives .
- A newly synthesized pyrazoline derivative (similar in structure) was studied for its neurotoxic potential and effects on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain .
Antimicrobial Activity
Anti-Inflammatory and Analgesic Potential
PPAR Agonist Activity
Neurotoxicity and Behavioral Effects
Cancer Treatment Research
Cytoprotective Effects
properties
IUPAC Name |
5-[(3-fluorophenyl)methyl]-8-methoxy-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FN3O/c1-16-6-8-18(9-7-16)24-22-15-29(14-17-4-3-5-19(26)12-17)23-11-10-20(30-2)13-21(23)25(22)28-27-24/h3-13,15H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZVZHGPWDJUMCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=C3C=C(C=C4)OC)CC5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-fluorobenzyl)-8-methoxy-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.